Cas no 69810-91-9 (1,2-Ethanediamine, 1-(3-fluorophenyl)-, dihydrochloride)
69810-91-9 structure
Product Name:1,2-Ethanediamine, 1-(3-fluorophenyl)-, dihydrochloride
CAS No:69810-91-9
MF:C8H13Cl2FN2
MW:227.106623411179
CID:391327
PubChem ID:22756585
Update Time:2023-10-31
1,2-Ethanediamine, 1-(3-fluorophenyl)-, dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Ethanediamine, 1-(3-fluorophenyl)-, dihydrochloride
- 1-(3-FLUOROPHENYL)ETHANE-1,2-DIAMINE2HCL
- AKOS015932227
- 1-(3-FLUOROPHENYL)ETHANE-1,2-DIAMINE 2HCL
- 1-(3-fluorophenyl)ethan-1,2-diamine dihydrochloride
- N13397
- 1-(3-fluorophenyl)ethane-1,2-diamine dihydrochloride
- 69810-91-9
- CVWDFEIMDJUVDF-UHFFFAOYSA-N
- SCHEMBL3722983
-
- Inchi: 1S/C8H11FN2.2ClH/c9-7-3-1-2-6(4-7)8(11)5-10;;/h1-4,8H,5,10-11H2;2*1H
- InChI Key: CVWDFEIMDJUVDF-UHFFFAOYSA-N
- SMILES: Cl.Cl.FC1=CC=CC(=C1)C(CN)N
Computed Properties
- Exact Mass: 226.044
- Monoisotopic Mass: 226.044
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 119
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52A^2
1,2-Ethanediamine, 1-(3-fluorophenyl)-, dihydrochloride Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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